Cas no 2172033-52-0 (4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2172033-52-0
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5888570
• PubChem ID: 165523012
• Update Time: 2025-11-01

4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid
• 2172033-52-0
• EN300-1294445

• Inchi： 1S/C13H18N2O4/c1-12(2)5-9(13(3,4)19-12)15-6-8(7-16)10(14-15)11(17)18/h6-7,9H,5H2,1-4H3,(H,17,18)
• InChI Key： FHMSSPNMMUAZSJ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C1(C)C)N1C=C(C=O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2172033-52-0)

4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2172033-52-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, which include a formyl group, a tetramethyltetrahydrofuran ring, and a carboxylic acid moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The synthesis of 4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid involves several steps, including the formation of the pyrazole ring and the introduction of the formyl and carboxylic acid functionalities. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research purposes. The use of modern techniques such as microwave-assisted synthesis and catalytic processes has significantly improved the yield and purity of the final product.

In terms of its chemical properties, 4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid exhibits excellent solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile is crucial for its application in biological assays and drug formulation studies. Additionally, the compound's stability under various conditions has been extensively studied, ensuring its reliability in both laboratory settings and potential clinical trials.

The biological activities of 4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid have been the subject of numerous investigations. Research has shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory effects, 4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid has also demonstrated promising antitumor activity. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This dual functionality—anti-inflammatory and antitumor—makes it an attractive target for further development in oncology research.

The pharmacokinetic properties of 4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid have been evaluated in preclinical models. Results have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's oral bioavailability is moderate to high, which is advantageous for drug development. Additionally, its low toxicity profile in animal studies suggests that it may be safe for human use.

Clinical trials are currently underway to assess the safety and efficacy of 4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid in treating various conditions. Early-phase trials have focused on evaluating its anti-inflammatory effects in patients with chronic inflammatory diseases. Preliminary results are encouraging, with patients showing significant improvements in symptoms and quality of life. Further trials are planned to explore its potential as an antitumor agent.

In conclusion, 4-formyl-1-(2,2,5,5-tetramethyloxolan-3-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2172033-52-0) represents a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in both anti-inflammatory and antitumor therapies. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.